(R)-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride
Overview
Description
Methanamine, also known as methylamine, is an organic compound with a formula of CH3NH2 . This colorless gas is a derivative of ammonia, but with one hydrogen atom being replaced by a methyl group . It is the simplest primary amine .
Synthesis Analysis
Methenamine was initially synthesized in 1922 via the reaction of dimethylamine hydrochloride and 2-cyanoguanine with heating .Molecular Structure Analysis
The molecular weight of methanamine hydrochloride is 67.518 . The InChI key is NQMRYBIKMRVZLB-UHFFFAOYSA-N .Chemical Reactions Analysis
Methenamine is useful in the synthesis of other organic compounds, including plastics, pharmaceuticals, and rubber additives .Physical And Chemical Properties Analysis
Methenamine is a white crystalline compound that is highly soluble in water and polar organic solvents . It has a cage-like structure similar to adamantane .Scientific Research Applications
Synthesis and Material Development
The versatility of "(R)-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride" and related compounds in organic synthesis is well-documented. For instance, Aghekyan et al. (2018) explored the synthesis of dicarboxylic acid amides and diamides using a base compound closely related to "(R)-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride". This research highlighted the utility of such compounds in creating N,N'-disubstituted oxamides and N-aryloxamides, demonstrating their importance in constructing complex organic molecules Aghekyan et al., 2018.
Chemical Transformations and Novel Scaffolds
Bucci et al. (2018) introduced a diamino derivative scaffold based on a similar compound for stabilizing parallel turn conformations. This innovative approach, leveraging the structure's inherent properties for biochemical applications, underscores the compound's adaptability in designing molecules with desired spatial arrangements Bucci et al., 2018.
Bioactive Compound Synthesis
Research by Srinivas et al. (2020) demonstrated the synthesis of novel pyrane glycosides employing a derivative of "(R)-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride". These compounds were evaluated for their antibacterial and antifungal activities, indicating the potential of such derivatives in developing new antimicrobial agents Srinivas et al., 2020.
Stereoselective Synthesis and Chiral Applications
The ability to manipulate the stereochemistry of molecules is crucial in organic synthesis, especially for creating substances with specific biological activities. A report by Serra and De Simeis (2018) exemplifies the use of enantiomeric forms of a similar compound for the stereoselective synthesis of natural flavors, highlighting the compound's role in producing enantiomerically pure substances Serra & De Simeis, 2018.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[(2R)-oxan-2-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c7-5-6-3-1-2-4-8-6;/h6H,1-5,7H2;1H/t6-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGHRATGQJXKQIQ-FYZOBXCZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCO[C@H](C1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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